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Abstract
N-Methylmaleic hydrazide, with the CAS number 5436-01-1, is a derivative of maleic hydrazide,

a well-known plant growth regulator. While the parent compound has been extensively studied,

N-Methylmaleic hydrazide remains a compound of significant interest with a notable lack of

comprehensive public data. This technical guide synthesizes the available information on N-

Methylmaleic hydrazide, including its chemical and physical properties. Crucially, where

specific data for the N-methylated form is unavailable, this guide provides context by

referencing the known properties and biological activities of maleic hydrazide, highlighting the

potential for comparative studies. This document also puts forth a detailed, plausible

experimental protocol for its synthesis, derived from established chemical principles for related

compounds.

Chemical and Physical Properties
N-Methylmaleic hydrazide, systematically named 1-methyl-1,2,3,6-tetrahydropyridazine-3,6-

dione, is a heterocyclic organic compound. Its fundamental properties are summarized in the

table below.
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Property Value

CAS Number 5436-01-1

IUPAC Name 1-methyl-1,2,3,6-tetrahydropyridazine-3,6-dione

Molecular Formula C₅H₆N₂O₂

Molecular Weight 126.11 g/mol

Appearance White Powder[1]

Melting Point 213-219 °C[1]

SMILES CN1NC(=O)C=CC1=O

InChI Key UAECOHJYXUJDOF-UHFFFAOYSA-N

Assay (HPLC) ≥96.0%[1]

Synthesis of N-Methylmaleic Hydrazide
While a specific, detailed experimental protocol for the synthesis of N-Methylmaleic hydrazide

is not readily available in published literature, a plausible and efficient method can be derived

from the well-established reaction between maleic anhydride and hydrazine hydrate to form

maleic hydrazide. The logical extension for the synthesis of the N-methylated analog is the

reaction of maleic anhydride with methylhydrazine.

Proposed Reaction Scheme
The synthesis involves a nucleophilic acyl substitution followed by an intramolecular cyclization

and dehydration.
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Proposed reaction pathway for the synthesis of N-Methylmaleic hydrazide.

Detailed Experimental Protocol
This protocol is adapted from established procedures for the synthesis of N-substituted

maleimides and related hydrazides.

Materials:

Maleic anhydride (1.0 eq)

Methylhydrazine (1.0 eq)

Glacial acetic acid (solvent)

Anhydrous sodium acetate (optional, as a mild base)

Diethyl ether (for washing)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Büchner funnel and filter paper
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Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, dissolve maleic anhydride (1.0 eq) in a minimal amount of glacial acetic

acid with gentle warming.

Addition of Methylhydrazine: Once the maleic anhydride has completely dissolved, allow the

solution to cool to room temperature. Slowly add methylhydrazine (1.0 eq) dropwise to the

stirred solution. An exothermic reaction may be observed; maintain the temperature below

40°C using an ice bath if necessary.

Reaction: After the addition is complete, add anhydrous sodium acetate (0.1 eq, optional).

Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction

can be monitored by Thin Layer Chromatography (TLC).

Isolation of Product: After the reaction is complete, cool the mixture to room temperature.

The product, N-Methylmaleic hydrazide, is expected to precipitate out of the solution. If no

precipitate forms, the volume of the solvent can be reduced under vacuum.

Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the

crude product with cold diethyl ether to remove any unreacted starting materials and

impurities.

Drying and Characterization: Dry the purified N-Methylmaleic hydrazide in a vacuum oven.

The final product should be a white to off-white powder. Characterize the compound using

techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry to confirm

its structure and purity.

Reactivity and Potential Biological Activity
Reactivity
Based on its chemical structure, N-Methylmaleic hydrazide is expected to exhibit reactivity

characteristic of cyclic hydrazides and α,β-unsaturated carbonyl compounds. The presence of

the amide-like functionality and the double bond suggests potential for various chemical

transformations. However, specific studies detailing the reaction mechanisms of N-

Methylmaleic hydrazide are currently lacking in the scientific literature.
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Biological Activity: A Comparative Outlook
There is a significant gap in the literature regarding the specific biological activities of N-

Methylmaleic hydrazide. To provide a framework for future research, it is pertinent to consider

the well-documented biological effects of its parent compound, maleic hydrazide.

Maleic hydrazide is widely used as a plant growth regulator and herbicide. Its mode of action is

believed to involve the inhibition of cell division in plants.[2] Studies have shown that maleic

hydrazide can act as an inhibitor of nucleic acid and protein synthesis.[3][4] Furthermore, it has

been identified as a chromosome-breaking agent in higher plants.[3][4]

The introduction of a methyl group to the hydrazide nitrogen in N-Methylmaleic hydrazide could

potentially alter its biological activity in several ways:

Lipophilicity: The methyl group increases the lipophilicity of the molecule, which may affect

its ability to cross cell membranes and interact with intracellular targets.

Steric Hindrance: The methyl group could introduce steric hindrance, potentially altering the

binding affinity of the molecule to its biological targets compared to the unsubstituted maleic

hydrazide.

Metabolism: The N-methyl group could influence the metabolic fate of the compound in

biological systems.

Given the known cytotoxic effects of maleic hydrazide on various cell lines, it is plausible that

N-Methylmaleic hydrazide may also exhibit cytotoxic properties.[3] However, without specific

experimental data, this remains speculative.

Experimental Protocols for Biological Evaluation
(Hypothetical)
Due to the absence of published studies on the biological activity of N-Methylmaleic hydrazide,

the following are proposed experimental protocols that could be employed to investigate its

potential cytotoxic and enzyme inhibitory effects.

Cytotoxicity Assay
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A standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay could be

used to assess the cytotoxic effects of N-Methylmaleic hydrazide on various cancer cell lines.

Workflow:
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Seed cancer cells in 96-well plates

Incubate for 24 hours

Treat cells with varying concentrations of
N-Methylmaleic hydrazide

Incubate for 48-72 hours

Add MTT solution

Incubate for 4 hours

Add solubilization solution (e.g., DMSO)

Measure absorbance at 570 nm

Calculate cell viability and IC₅₀ values

Click to download full resolution via product page

Workflow for a standard MTT cytotoxicity assay.
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Enzyme Inhibition Assay
Given that many hydrazide-containing compounds are known to be enzyme inhibitors, an

assay to screen N-Methylmaleic hydrazide against a panel of relevant enzymes (e.g., kinases,

proteases) would be valuable. The specific protocol would depend on the enzyme being

targeted.

Conclusion and Future Directions
N-Methylmaleic hydrazide (CAS 5436-01-1) is a chemical entity with established physical

properties but a significant lack of publicly available data regarding its synthesis, reactivity, and

biological activity. This technical guide has provided a comprehensive overview of the existing

information and has proposed a detailed synthetic protocol based on sound chemical

principles. The biological activities of the parent compound, maleic hydrazide, suggest that N-

Methylmaleic hydrazide may possess interesting pharmacological properties, particularly in the

areas of oncology and agrochemicals.

Future research should focus on:

The validation and optimization of the proposed synthetic route for N-Methylmaleic

hydrazide.

A thorough investigation of its reactivity and chemical stability.

Comprehensive screening of its biological activities, including its effects on various cell lines

and enzyme systems.

Comparative studies with maleic hydrazide to elucidate the structure-activity relationship and

the impact of N-methylation.

Such studies will be instrumental in unlocking the potential of N-Methylmaleic hydrazide for

applications in drug development and other scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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